Cas no 1160994-83-1 (2,4-Dichloro-7-(trifluoromethoxy)quinazoline)

2,4-Dichloro-7-(trifluoromethoxy)quinazoline is a versatile quinazoline derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive dichloro and trifluoromethoxy substituents enable selective functionalization, making it valuable for constructing complex heterocyclic compounds. The electron-withdrawing trifluoromethoxy group enhances stability and influences the electronic properties of derived molecules, while the dichloro substitution allows for stepwise derivatization. This compound is particularly useful in the development of biologically active agents, including kinase inhibitors and antimicrobial compounds. Its high purity and consistent reactivity ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture.

2,4-Dichloro-7-(trifluoromethoxy)quinazoline structure

1160994-83-1 structure

Product Name:2,4-Dichloro-7-(trifluoromethoxy)quinazoline

CAS No:1160994-83-1

MF:C₉H₃Cl₂F₃N₂O

MW:283.034130334854

CID:824331

PubChem ID:53415884

Update Time:2025-05-26

2,4-Dichloro-7-(trifluoromethoxy)quinazoline Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-7-(trifluoromethoxy)quinazoline
- AG-A-25859
- AK-49282
- CTK6H3821
- KB-17419
- MolPort-020-014-362
- PubChem23191
- RP29880
- DTXSID20697077
- AKOS015851221
- 1160994-83-1
- DB-355215
- CS-0087901
- MDL： MFCD12400771
- Inchi： 1S/C9H3Cl2F3N2O/c10-7-5-2-1-4(17-9(12,13)14)3-6(5)15-8(11)16-7/h1-3H
- InChI Key： JKYSFPLAGCMMOI-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC(=CC2=NC(=N1)Cl)OC(F)(F)F

Computed Properties

Exact Mass: 281.9574526g/mol
Monoisotopic Mass: 281.9574526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 35Å²

2,4-Dichloro-7-(trifluoromethoxy)quinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109640-1g	2,4-Dichloro-7-(trifluoromethoxy)quinazoline	1160994-83-1	95%	1g	$632	2021-08-06
Alichem	A189011180-1g	2,4-Dichloro-7-(trifluoromethoxy)quinazoline	1160994-83-1	95%	1g	$587.52	2023-09-04
Chemenu	CM109640-1g	2,4-Dichloro-7-(trifluoromethoxy)quinazoline	1160994-83-1	95%	1g	$***	2023-04-03
Ambeed	A806241-1g	2,4-Dichloro-7-(trifluoromethoxy)quinazoline	1160994-83-1	95+%	1g	$924.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1158541-1g	2,4-Dichloro-7-(trifluoromethoxy)quinazoline	1160994-83-1	95+%	1g	￥8690.00	2024-08-09

2,4-Dichloro-7-(trifluoromethoxy)quinazoline Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Additional information on 2,4-Dichloro-7-(trifluoromethoxy)quinazoline

Comprehensive Overview of 2,4-Dichloro-7-(trifluoromethoxy)quinazoline (CAS No. 1160994-83-1)

2,4-Dichloro-7-(trifluoromethoxy)quinazoline (CAS No. 1160994-83-1) is a highly specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, characterized by its unique trifluoromethoxy and dichloro substitutions, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel small-molecule inhibitors and bioactive intermediates.

The structural features of 2,4-Dichloro-7-(trifluoromethoxy)quinazoline make it a valuable building block in medicinal chemistry. Its quinazoline core is known for its versatility in drug design, often serving as a scaffold for targeting enzymes and receptors. The trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern drug discovery. Recent studies have highlighted its role in the synthesis of kinase inhibitors, a hot topic in oncology and inflammation research.

In the agrochemical sector, 2,4-Dichloro-7-(trifluoromethoxy)quinazoline is being investigated for its potential as a pesticide intermediate. The chloro and trifluoromethoxy substituents are known to improve the bioactivity of agrochemicals, making this compound a candidate for developing next-generation crop protection agents. With the growing demand for sustainable agriculture, researchers are focusing on eco-friendly derivatives of such heterocyclic compounds.

The synthesis of 2,4-Dichloro-7-(trifluoromethoxy)quinazoline typically involves multi-step reactions, including halogenation and nucleophilic substitution. Its CAS No. 1160994-83-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Laboratories handling this compound prioritize safe handling practices, though it is not classified as a hazardous material under standard regulations.

Recent trends in AI-driven drug discovery have amplified interest in quinazoline derivatives like this one. Machine learning models are being trained to predict the bioactivity of such compounds, accelerating the identification of lead molecules. This aligns with the broader industry shift toward computational chemistry and virtual screening, topics frequently searched by professionals in the field.

In summary, 2,4-Dichloro-7-(trifluoromethoxy)quinazoline (CAS No. 1160994-83-1) is a promising compound with multifaceted applications. Its structural uniqueness and reactivity make it a subject of ongoing research, particularly in areas like drug development and agrochemical innovation. As scientific advancements continue, this compound is likely to play a pivotal role in addressing global challenges in health and agriculture.